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Introduction

Urea is a primary nitrogenous waste product in mammals, and its concentration in biological
fluids is a key indicator of renal function and protein metabolism.[1][2] The diacetyl monoxime
(DAM) method is a well-established colorimetric assay for the quantitative determination of
urea.[1] This method is valued for its simplicity, stability of reagents, and suitability for various
sample types, including serum, plasma, and wastewater.[1][2][3]

Principle

The diacetyl monoxime method is a direct assay for urea determination.[3] In a hot, acidic
medium, diacetyl monoxime is hydrolyzed to diacetyl.[3][4][5] The resulting diacetyl then
condenses with urea to form a yellow-colored diazine product.[3][4][5] The reaction is stabilized
and the color is intensified by the presence of thiosemicarbazide and ferric ions (e.g., from
ferric chloride), which results in the formation of a stable pink or red-colored complex.[1][3][4][5]
[6] The intensity of this colored complex is directly proportional to the urea concentration in the
sample and is measured spectrophotometrically at a maximum absorbance of approximately
520-530 nm.[1][3][4]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7768994#bc-rfq
https://laboratorytests.org/diacetyl-monoxime-dam-method-for-estimation-of-urea/
https://pubmed.ncbi.nlm.nih.gov/34748601/
https://laboratorytests.org/diacetyl-monoxime-dam-method-for-estimation-of-urea/
https://laboratorytests.org/diacetyl-monoxime-dam-method-for-estimation-of-urea/
https://pubmed.ncbi.nlm.nih.gov/34748601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0259760&type=printable
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0259760&type=printable
https://laboratorytests.org/diacetyl-monoxime-dam-method-for-estimation-of-urea/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0259760&type=printable
https://www.jaypeedigital.com/book/9789350906682/chapter/ch22
https://laboratorytests.org/diacetyl-monoxime-dam-method-for-estimation-of-urea/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Chemical Reaction Pathway

Diacetyl Monoxime H2S0a4, H3PO4, Heat Thiosemicarbazide, Fe3*

Diacetyl

Y

Yellow Diazine Product

Stabilization & Color
Intensification

Stable Pink Complex

Click to download full resolution via product page
Caption: Chemical reaction pathway of the diacetyl monoxime method for urea analysis.
Quantitative Assay Parameters

The diacetyl monoxime method for urea analysis exhibits the following quantitative
characteristics:
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Parameter Value Reference
Maximum Absorbance (Amax) 520 - 530 nm [1103114]
Linearity Range 0.4 to 5.0 mM urea [3114]
Molar Attenuation Coefficient

~202 uM~t cm~1t at 25°C [3]
(®)
Limit of Detection ~0.455 mM urea [3]

Experimental Protocol: Spectrophotometric Urea
Analysis

This protocol details the steps for the quantitative determination of urea in biological samples

using the diacetyl monoxime method.

Reagent Preparation

Note: Prepare all solutions using distilled or deionized water.
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Reagent Preparation

) ) ) Dissolve 10 g of trichloroacetic acid in distilled
Reagent 1: 5% Trichloroacetic Acid (TCA)
water and make up the volume to 200 mL.[1]

) ) ) Dissolve 2 g of diacetyl monoxime in distilled
Reagent 2: Diacetyl Monoxime Solution
water and make up the volume to 500 mL.[1]

To a 500 mL volumetric flask, add 44 mL of
concentrated sulfuric acid and 66 mL of 85%
] orthophosphoric acid. Add 1.6 g of cadmium
Reagent 3: Acid Reagent ) ] ]
sulfate and 50 mg of thiosemicarbazide.
Dissolve the solids and make up the volume to

500 mL with distilled water.[1]

Mix equal volumes of Reagent 2 (Diacetyl

Monoxime Solution) and Reagent 3 (Acid
Reagent 4: Color Reagent .

Reagent). Prepare this reagent fresh before

use.[1][6]

Dissolve 750 mg of urea in 100 mL of 0.1%

Reagent 5: Urea Stock Standard (125 mmol/L) ) ) ]
benzoic acid solution.[1]

Dilute 8 mL of the Urea Stock Standard

Reagent 6: Urea Working Standard (10 mmol/L) o
(Reagent 5) to 100 mL with distilled water.[1]

Sample Preparation (Protein-Free Filtrate)

For biological samples containing proteins, such as serum or plasma, a deproteinization step is
required.

In a centrifuge tube, add 50 pL of the sample (serum, plasma).[1]

Add 1 mL of 5% Trichloroacetic Acid (Reagent 1) and mix thoroughly.[1]

Centrifuge at 3000 g for 5 minutes to pellet the precipitated proteins.[1]

Carefully collect the clear supernatant, which is the protein-free filtrate (PFF).[1][6]

Assay Procedure
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o Label three sets of test tubes: "Blank", "Standard", and "Test".

» Pipette the following reagents into the respective tubes:

Reagent Blank Standard Test

Color Reagent
(Reagent 4)

3mL 3mL 3mL

Protein-Free Filtrate
(PFF)

0.1 mL

Urea Working
Standard (10 mmol/L)

0.1 mL

Distilled Water 0.1 mL

e Mix the contents of each tube thoroughly.

o Place all tubes in a boiling water bath (100°C) for exactly 15 minutes to allow for color
development.[1]

 After incubation, cool the tubes in a beaker of cold water for 5 minutes.[1]

o Measure the absorbance of the "Standard” and "Test" samples against the "Blank™ at 520-
530 nm using a spectrophotometer.[1]

Experimental Workflow
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Caption: Step-by-step workflow for the spectrophotometric analysis of urea.
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Calculation

The concentration of urea in the sample can be calculated using the following formula:

Urea Concentration (mmol/L) = (Absorbance of Test / Absorbance of Standard) x Concentration
of Standard

Note: The concentration of the standard in this protocol is 10 mmol/L.

Quality Control

e Ablank and a standard should be included in each batch of samples.

e The absorbance of the standard should fall within an acceptable range, indicating proper
reagent and instrument performance.

o For clinical applications, it is recommended to run control samples with known urea
concentrations (normal and abnormal levels) to ensure the accuracy of the results.

Interferences

Citrulline, a monosubstituted urea derivative, can give a positive result in the diacetyl
monoxime assay.[3][4] However, in most biological samples like wastewater, the concentration
of citrulline is significantly lower than that of urea and therefore does not cause significant
interference.[3][4] For samples where citrulline is expected to be present in high
concentrations, an alternative method may be considered.

References

1. laboratorytests.org [laboratorytests.org]

2. Colorimetric determination of urea using diacetyl monoxime with strong acids - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Colorimetric determination of urea using diacetyl monoxime with strong acids - PMC
[pmc.ncbi.nlm.nih.gov]

4. Colorimetric determination of urea using diacetyl monoxime with strong acids | PLOS One
[journals.plos.org]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://laboratorytests.org/diacetyl-monoxime-dam-method-for-estimation-of-urea/
https://pubmed.ncbi.nlm.nih.gov/34748601/
https://pubmed.ncbi.nlm.nih.gov/34748601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8575183/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0259760
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 5. journals.plos.org [journals.plos.org]

o 6. JaypeeDigital | Estimation of Blood Urea (By Diacetyl Monoxime Method)
[jaypeedigital.com]
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urea-analysis-using-the-diacetyl-monoxime-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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